Cas no 338967-23-0 (6-[3-(Trifluoromethyl)phenoxy]nicotinaldehyde oxime)

6-[3-(Trifluoromethyl)phenoxy]nicotinaldehyde oxime structure
338967-23-0 structure
Product Name:6-[3-(Trifluoromethyl)phenoxy]nicotinaldehyde oxime
CAS No:338967-23-0
MF:C13H9F3N2O2
MW:282.217973470688
CID:5014022
Update Time:2023-08-25

6-[3-(Trifluoromethyl)phenoxy]nicotinaldehyde oxime Chemical and Physical Properties

Names and Identifiers

    • (E)-N-({6-[3-(trifluoromethyl)phenoxy]pyridin-3-yl}methylidene)hydroxylamine
    • 6-[3-(trifluoromethyl)phenoxy]nicotinaldehyde oxime
    • 6-[3-(Trifluoromethyl)phenoxy]nicotinaldehyde oxime
    • Inchi: 1S/C13H9F3N2O2/c14-13(15,16)10-2-1-3-11(6-10)20-12-5-4-9(7-17-12)8-18-19/h1-8,19H/b18-8+
    • InChI Key: AQRQZTWECSYTTL-QGMBQPNBSA-N
    • SMILES: FC(C1C=CC=C(C=1)OC1C=CC(/C=N/O)=CN=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 336
  • XLogP3: 3.3
  • Topological Polar Surface Area: 54.7

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